2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one

• Molecular Formula: C31H27BrN2O4
• Molecular Weight: 571.5 g/mol
• IUPAC Name: (3E)-4-(1,3-benzodioxol-5-yl)-1-(3-bromophenyl)-3-[hydroxy(phenyl)methylidene]-2-imino-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one
• InChI: InChI=1S/C31H27BrN2O4/c1-31(2)15-22-27(23(35)16-31)26(19-11-12-24-25(13-19)38-17-37-24)28(29(36)18-7-4-3-5-8-18)30(33)34(22)21-10-6-9-20(32)14-21/h3-14,26,33,36H,15-17H2,1-2H3/b29-28+,33-30?
• InChI Key: XIJQUHUBNJNWDE-GDKDDFCXSA-N
• Isomeric SMILES: CC1(CC2=C(C(/C(=C(/C3=CC=CC=C3)\O)/C(=N)N2C4=CC(=CC=C4)Br)C5=CC6=C(C=C5)OCO6)C(=O)C1)C
• Canonical SMILES: CC1(CC2=C(C(C(=C(C3=CC=CC=C3)O)C(=N)N2C4=CC(=CC=C4)Br)C5=CC6=C(C=C5)OCO6)C(=O)C1)C

Description

2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one is a complex organic compound with a unique structure that includes a quinoline core, a benzodioxole moiety, and a bromophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one typically involves multi-step organic reactions. One common approach is to start with the quinoline core and introduce the benzodioxole and bromophenyl groups through a series of substitution and coupling reactions. The reaction conditions often require the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, yield, and cost-effectiveness. This could include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to ensure high purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: Both nucleophilic and electrophilic substitution reactions can be performed on this compound to replace specific atoms or groups with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield quinoline derivatives with additional oxygen-containing functional groups, while substitution reactions could introduce new aromatic or aliphatic groups into the molecule.

Scientific Research Applications

2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological macromolecules, such as proteins and nucleic acids.

Industry: Used in the development of new materials with specific properties, such as conductivity, fluorescence, or catalytic activity.

Mechanism of Action

The mechanism by which 2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition or activation of specific biochemical processes, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 2-amino-4-(1,3-benzodioxol-5-yl)-1-(3-bromophenyl)-7,7-dimethyl-3-(4-methylbenzoyl)-4,6,7,8-tetrahydro-5(1H)-quinolinone
• 2-amino-4-(1,3-benzodioxol-5-yl)-1-(3-bromophenyl)-7,7-dimethyl-3-(4-methylbenzoyl)-6,8-dihydro-4H-quinolin-5-one

Uniqueness

The uniqueness of 2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one lies in its specific combination of functional groups and structural features. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications that similar compounds may not be suitable for.